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Compound of Interest

4-But-3-ynyl-2-
Compound Name:
methylthiomorpholine

cat. No.: B2650336

Disclaimer: Extensive searches of publicly available scientific literature and chemical databases
have yielded no specific information on the compound "4-But-3-ynyl-2-
methylthiomorpholine.” This suggests that it may be a novel compound, a proprietary
substance not yet disclosed in the public domain, or a misnomer.

This guide, therefore, provides a theoretical analysis based on the chemical name, alongside
general information about the morpholine scaffold, which is a core component of the named
molecule. The molecular weight has been calculated based on the presumed structure, but no
experimental data is available to confirm this.

Molecular Identity and Properties (Theoretical)

Based on the nomenclature "4-But-3-ynyl-2-methylthiomorpholine,” a chemical structure can
be proposed, and its molecular formula and weight can be calculated.

1.1. Predicted Chemical Structure

The name implies a morpholine ring with a but-3-ynyl group attached to the nitrogen at position
4 and a methylthio group attached to the carbon at position 2.

1.2. Quantitative Data Summary
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As no experimental data is available, the following table summarizes the theoretical
quantitative data for 4-But-3-ynyl-2-methylthiomorpholine.

Parameter Value Notes

Deduced from the chemical

Molecular Formula CoH1sNOS

name.

] Calculated based on the

Molecular Weight 185.29 g/mol

molecular formula.
Appearance Not Available No experimental data found.
Solubility Not Available No experimental data found.
Melting Point Not Available No experimental data found.
Boiling Point Not Available No experimental data found.

) ] o ) No specific studies have been

Biological Activity Not Available

published.

The Morpholine Scaffold: A Privileged Structure in
Medicinal Chemistry

While no data exists for the specific molecule in question, the morpholine ring is a well-
established and important structural motif in drug discovery and development. Morpholine and
its derivatives are known to exhibit a wide range of biological activities.

2.1. General Biological Activities of Morpholine Derivatives

Research has shown that the incorporation of a morpholine ring can confer favorable
pharmacokinetic properties and lead to compounds with various therapeutic applications.
Some of the documented biological activities of morpholine derivatives include:

e Anticancer

e Anti-inflammatory

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b2650336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2650336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Antiviral
e Antimicrobial
e Analgesic

The electron-deficient nature of the morpholine ring allows it to participate in hydrophobic
interactions with biological targets.

Experimental Protocols

Due to the absence of any published research on 4-But-3-ynyl-2-methylthiomorpholine, no
experimental protocols for its synthesis, characterization, or biological evaluation can be
provided.

Signaling Pathways and Workflows

As there is no information regarding the biological activity or mechanism of action of 4-But-3-
ynyl-2-methylthiomorpholine, it is not possible to create any diagrams of signaling pathways
or experimental workflows related to this specific compound. For illustrative purposes, a
generalized workflow for screening the biological activity of a novel chemical entity is presented
below.
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Compound Synthesis and Characterization

Synthesis of
4-But-3-ynyl-2-methylthiomorpholine

;

Purification (e.g., Chromatography)

i In Vitro Biological Screening

Structural Characterization
(NMR, Mass Spectrometry)

Target Cell Line Culture

;

Treatment with Compound

i

Biological Assay
(e.g., Cytotoxicity, Enzyme Inhibition)

;

Data Analysis

Follow—LL) Studies

Dose-Response Studies

l

Mechanism of Action Studies

l

In Vivo Model Testing

Click to download full resolution via product page

A generalized workflow for the biological screening of a novel chemical compound.
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Conclusion

The compound 4-But-3-ynyl-2-methylthiomorpholine is not described in the current public
scientific literature. While its molecular weight can be theoretically calculated from its name, no
experimental data on its properties, synthesis, or biological activity is available. The morpholine
scaffold, a key component of this molecule, is of significant interest in medicinal chemistry due
to its association with a wide range of biological activities. Further research would be required
to synthesize and characterize 4-But-3-ynyl-2-methylthiomorpholine and to explore its
potential biological effects.

¢ To cite this document: BenchChem. [In-Depth Technical Guide: 4-But-3-ynyl-2-
methylthiomorpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2650336#4-but-3-ynyl-2-methylthiomorpholine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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